Cas no 1361903-25-4 (5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl)

• Product Name: 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl
• CAS No: 1361903-25-4
• MF: C₁₄H₁₀Cl₂F₂O
• MW: 303.131409168243
• CID: 4994502
• Update Time: 2025-07-02

5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl

• Inchi： 1S/C14H10Cl2F2O/c1-19-11-5-8(4-9(6-11)14(17)18)12-3-2-10(15)7-13(12)16/h2-7,14H,1H3
• InChI Key： YJEJMZDGBUIZKB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(=CC(C(F)F)=C1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• XLogP3: 5.9
• Topological Polar Surface Area: 9.2

Additional information on 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl

Professional Introduction to Compound with CAS No. 1361903-25-4 and Product Name: 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl

The compound with the CAS number 1361903-25-4 and the product name 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a biphenyl core, which is a well-known scaffold in the design of bioactive molecules. The presence of multiple substituents such as 5'-Difluoromethyl, 2,4-dichloro, and 3'-methoxy groups enhances its chemical reactivity and biological activity, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent pharmacological properties. The biphenyl moiety is particularly noteworthy in this context, as it has been extensively studied for its role in various therapeutic applications. The introduction of fluorine atoms at the 5' position (5'-Difluoromethyl) is a strategic choice that can influence the metabolic stability and binding affinity of the compound. Similarly, the dichloro substitution at the 2 and 4 positions (2,4-dichloro) contributes to the electron-withdrawing effect, which can modulate the reactivity and selectivity of the molecule.

The methoxy group at the 3' position (3'-methoxy) adds another layer of complexity to the compound's structure, potentially affecting its solubility and interaction with biological targets. These structural features collectively contribute to the compound's unique pharmacological profile. Current research indicates that such modifications can enhance binding affinity to specific enzymes or receptors, making this compound a valuable tool for drug discovery. The combination of these substituents has been shown to improve both potency and selectivity, which are critical factors in the development of new therapeutic agents.

One of the most exciting aspects of this compound is its potential application in addressing various diseases. For instance, studies have suggested that biphenyl derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl may enable it to interact with key biological pathways involved in these diseases. This has prompted researchers to explore its efficacy in preclinical models and clinical trials. Preliminary findings have been encouraging, demonstrating that this compound can modulate target proteins in a manner consistent with its intended therapeutic effects.

The synthesis of 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl involves a series of well-defined chemical steps that highlight the expertise required in medicinal chemistry. The introduction of fluorine atoms often requires specialized techniques due to their high reactivity and sensitivity to environmental conditions. Similarly, the chloro and methoxy groups must be incorporated with precision to maintain the desired structural integrity. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards.

From a computational chemistry perspective, virtual screening and molecular docking studies have played a crucial role in understanding the interactions between 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl and its potential targets. These studies have provided valuable insights into how different substituents influence binding affinity and specificity. By leveraging computational tools, researchers can predict the pharmacokinetic properties of the compound before conducting expensive experimental assays. This approach not only saves time but also reduces costs associated with drug development.

The future prospects for 5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl are promising as ongoing research continues to uncover new applications for biphenyl derivatives. Innovations in synthetic chemistry and computational biology are expected to further enhance our understanding of this compound's potential. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,5'-Difluoromethyl-2,4-dichloro-3'-methoxy-biphenyl represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The strategic placement of functional groups such as 5'-Difluoromethyl, 2,4-dichloro, and 3'-methoxy contributes to its biological activity and makes it a valuable candidate for drug discovery efforts. As research progresses，this compound is poised to play an important role in addressing various diseases through innovative therapeutic strategies.